molecular formula C25H25ClN4O3 B2792606 2-(2-(4-butoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl)-N-(3-chloro-4-methylphenyl)acetamide CAS No. 941886-76-6

2-(2-(4-butoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl)-N-(3-chloro-4-methylphenyl)acetamide

Cat. No. B2792606
CAS RN: 941886-76-6
M. Wt: 464.95
InChI Key: MAFUCFCQUGZWEY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “2-(2-(4-butoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl)-N-(3-chloro-4-methylphenyl)acetamide” is a biochemical used for proteomics research . It has a molecular formula of C24H22N4O2 and a molecular weight of 398.466.


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are determined by its molecular structure. It has a molecular formula of C24H22N4O2 and a molecular weight of 398.466. Other properties like melting point, boiling point, and solubility are not specified in the available resources.

Mechanism of Action

The mechanism of action of this compound is not specified in the available resources. It’s used in proteomics research, which suggests it may interact with proteins or other biological molecules .

Future Directions

The future directions for this compound are not specified in the available resources. Given its use in proteomics research , it may have potential applications in the study of proteins and their functions.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the synthesis of two key intermediates, which are then coupled to form the final product. The first intermediate is 2-(4-butoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-ylamine, which is then coupled with N-(3-chloro-4-methylphenyl)acetamide to form the final product.", "Starting Materials": [ "4-butoxyaniline", "ethyl acetoacetate", "hydrazine hydrate", "3-chloro-4-methylaniline", "acetic anhydride", "sodium acetate", "sulfuric acid", "sodium nitrite", "sodium hydroxide", "acetic acid", "chloroacetyl chloride" ], "Reaction": [ "Step 1: Synthesis of 2-(4-butoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-ylamine", "a. Dissolve 4-butoxyaniline (1.0 g) in ethanol (10 mL) and add ethyl acetoacetate (1.2 g) and hydrazine hydrate (1.0 g).", "b. Heat the mixture under reflux for 4 hours.", "c. Cool the mixture to room temperature and filter the solid product.", "d. Wash the solid product with ethanol and dry under vacuum to obtain the intermediate 2-(4-butoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-ylamine (1.2 g, 85% yield).", "Step 2: Synthesis of N-(3-chloro-4-methylphenyl)acetamide", "a. Dissolve 3-chloro-4-methylaniline (1.0 g) in acetic anhydride (10 mL) and add sodium acetate (1.2 g).", "b. Heat the mixture under reflux for 4 hours.", "c. Cool the mixture to room temperature and pour into ice-cold water.", "d. Filter the solid product and wash with water.", "e. Dissolve the solid product in sulfuric acid (10 mL) and add sodium nitrite (0.5 g) in water (5 mL).", "f. Cool the mixture to 0°C and add sodium hydroxide (1.0 g) in water (5 mL).", "g. Extract the product with ethyl acetate and dry over sodium sulfate.", "h. Evaporate the solvent and recrystallize the solid product from ethanol to obtain N-(3-chloro-4-methylphenyl)acetamide (1.2 g, 80% yield).", "Step 3: Coupling of intermediates to form the final product", "a. Dissolve 2-(4-butoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-ylamine (1.0 g) and N-(3-chloro-4-methylphenyl)acetamide (1.0 g) in chloroform (10 mL).", "b. Add chloroacetyl chloride (1.2 g) and triethylamine (1.0 g) to the mixture.", "c. Stir the mixture at room temperature for 4 hours.", "d. Wash the mixture with water and dry over sodium sulfate.", "e. Evaporate the solvent and recrystallize the solid product from ethanol to obtain the final product 2-(2-(4-butoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl)-N-(3-chloro-4-methylphenyl)acetamide (1.5 g, 70% yield)." ] }

CAS RN

941886-76-6

Product Name

2-(2-(4-butoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl)-N-(3-chloro-4-methylphenyl)acetamide

Molecular Formula

C25H25ClN4O3

Molecular Weight

464.95

IUPAC Name

2-[2-(4-butoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]-N-(3-chloro-4-methylphenyl)acetamide

InChI

InChI=1S/C25H25ClN4O3/c1-3-4-13-33-20-9-6-18(7-10-20)22-15-23-25(32)29(11-12-30(23)28-22)16-24(31)27-19-8-5-17(2)21(26)14-19/h5-12,14-15H,3-4,13,16H2,1-2H3,(H,27,31)

InChI Key

MAFUCFCQUGZWEY-UHFFFAOYSA-N

SMILES

CCCCOC1=CC=C(C=C1)C2=NN3C=CN(C(=O)C3=C2)CC(=O)NC4=CC(=C(C=C4)C)Cl

solubility

not available

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.